2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a dibenzo[b,f][1,4]oxazepine derivative characterized by a benzamide group substituted with a chlorine atom at the 2-position and a methyl group at the 10-position of the oxazepine ring. Its molecular formula is C22H16ClN2O3, with a monoisotopic mass of 412.1035 g/mol and an average mass of 412.367 g/mol . This compound belongs to a class of tricyclic heterocycles, where the oxazepine core is fused with two benzene rings. The presence of the 11-keto group and methyl substituent enhances conformational rigidity, which is critical for receptor binding in pharmacological applications .
The 2-chloro isomer’s structural uniqueness lies in the ortho-substituted benzamide, which may influence steric and electronic interactions compared to para- or meta-substituted analogs.
Properties
IUPAC Name |
2-chloro-N-(5-methyl-6-oxobenzo[b][1,4]benzoxazepin-8-yl)benzamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H15ClN2O3/c1-24-17-8-4-5-9-19(17)27-18-11-10-13(12-15(18)21(24)26)23-20(25)14-6-2-3-7-16(14)22/h2-12H,1H3,(H,23,25) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQKMWAALYJIDN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2OC3=C(C1=O)C=C(C=C3)NC(=O)C4=CC=CC=C4Cl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H15ClN2O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide, with the CAS number 922132-00-1, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
The molecular formula of this compound is , with a molecular weight of 378.8 g/mol. Its structure features a chloro group and a dibenzooxazepine core, which are significant for its biological activity.
| Property | Value |
|---|---|
| CAS Number | 922132-00-1 |
| Molecular Formula | C21H15ClN2O3 |
| Molecular Weight | 378.8 g/mol |
Antimicrobial Activity
Recent studies have indicated that derivatives of dibenzooxazepine compounds exhibit antimicrobial properties. For instance, related compounds have demonstrated effectiveness against various strains of bacteria and fungi, suggesting that 2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide may also possess similar activity. A study on benzoxazole derivatives revealed broad-spectrum antimicrobial efficacy with minimum inhibitory concentration (MIC) values ranging from 250 to 7.81 µg/ml against resistant bacterial strains .
Anticancer Potential
The compound's structural features suggest potential anticancer properties. Research into related dibenzooxazepine compounds has shown that they can induce apoptosis in cancer cells through various mechanisms, including the inhibition of specific signaling pathways that promote cell survival. For example, certain derivatives have been noted to inhibit the proliferation of cancer cell lines in vitro.
The exact mechanisms by which 2-chloro-N-(10-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide exerts its biological effects are still under investigation. However, it is hypothesized that the compound may interact with various biological targets:
- Receptor Modulation : Similar compounds have been shown to act as selective antagonists or agonists at neurotransmitter receptors, which could play a role in their therapeutic effects.
- Enzyme Inhibition : The presence of functional groups in the compound may allow it to inhibit specific enzymes involved in metabolic pathways related to disease processes.
Case Studies
Several case studies highlight the potential applications of dibenzooxazepine derivatives:
- Antimicrobial Efficacy : A study conducted on a series of benzoxazole derivatives indicated significant antimicrobial activity against drug-resistant strains, paving the way for further exploration into dibenzooxazepines like our compound .
- Cancer Cell Line Studies : Research involving related compounds has shown promising results in inhibiting cancer cell growth through apoptosis induction and cell cycle arrest.
- Neuropharmacology : Investigations into the neuropharmacological effects of similar compounds suggest potential applications in treating neurological disorders by modulating neurotransmitter systems .
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogues
The target compound is compared to structurally related dibenzooxazepine and dibenzothiazepine derivatives, focusing on substituent effects, physicochemical properties, and biological relevance.
Key Structural and Functional Differences
- Core Heteroatom : Dibenzooxazepines (oxygen in the 1,4-position) exhibit different electronic profiles vs. dibenzothiazepines (sulfur). Thiazepine derivatives often show higher metabolic stability but lower solubility .
- N-Alkyl Groups : The 10-methyl group in the target compound may enhance lipophilicity compared to ethyl or propyl analogs (e.g., compound 9d in ), impacting membrane permeability.
Physicochemical and Pharmacological Insights
- Solubility : Oxazepines generally exhibit better aqueous solubility than thiazepines due to oxygen’s polarity. For example, the 4-chloro oxazepine analog has a melting point of 256–257°C , whereas thiazepine derivatives (e.g., compound 41 ) are often isolated as amorphous solids .
- The 2-chloro benzamide moiety may enhance binding affinity due to its ortho effect, as seen in other ortho-substituted aryl amides .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
